3-Methoxybenzoyl chloride

• IUPAC Name: 3-methoxybenzoyl chloride
• InChI: InChI=1S/C8H7ClO2/c1-11-7-4-2-3-6(5-7)8(9)10/h2-5H,1H3
• InChI Key: RUQIUASLAXJZIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)Cl
• Molecular Formula: C8H7ClO2
• DSSTOX Substance ID: DTXSID10169011
• Molecular Weight: 170.59 g/mol
• CAS RN: 1711-05-3

Description

3-Methoxybenzoyl chloride, also known as m-Anisoyl chloride, is a clear colorless to light yellow liquid. It is used in the synthesis of 2-arylbenzofuran-based molecules that act against Alzheimer’s disease. Additionally, it aids in the optimization of dihydropyrrolopyrimidine inhibitors against PI3K (phosphoinositide 3-kinase), resulting in tumor growth inhibition.

Molecular Structure Analysis

The molecular formula of 3-Methoxybenzoyl chloride is C8H7ClO2, and its molecular weight is 170.59. The IUPAC Standard InChI is InChI=1S/C8H7ClO2/c1-11-7-4-2-3-6(5-7)8(9)10/h2-5H,1H3.

Chemical Reactions Analysis

3-Methoxybenzoyl chloride is used in the synthesis of 2-arylbenzofuran-based molecules. It also aids in the optimization of dihydropyrrolopyrimidine inhibitors against PI3K (phosphoinositide 3-kinase), resulting in tumor growth inhibition.

Physical And Chemical Properties Analysis

3-Methoxybenzoyl chloride is a clear colorless to light yellow liquid. It has a refractive index of n20/D 1.558 (lit.), a boiling point of 123-125 °C/15 mmHg (lit.), and a density of 1.214 g/mL at 25 °C (lit.).

Scientific Research Applications

Synthesis of Alzheimer’s Disease Combatants

3-Methoxybenzoyl chloride is utilized in the synthesis of 2-arylbenzofuran-based molecules . .

Optimization of PI3K Inhibitors

This compound aids in the optimization of dihydropyrrolopyrimidine inhibitors against phosphoinositide 3-kinase (PI3K). .

Palladium-Catalyzed Cross-Coupling Reactions

In organic synthesis, 3-Methoxybenzoyl chloride is used to facilitate palladium-catalyzed cross-coupling reactions . .

Safety and Hazards

3-Methoxybenzoyl chloride is considered hazardous. It causes severe skin burns and eye damage, and may cause respiratory irritation. It is also classified as a combustible liquid. Safety measures include wearing protective equipment and avoiding breathing its dust, fume, gas, mist, vapors, or spray.

Mechanism of Action

Target of Action

3-Methoxybenzoyl chloride is primarily used in the synthesis of 2-arylbenzofuran-based molecules . These molecules are known to act against Alzheimer’s disease . Additionally, it aids in the optimization of dihydropyrrolopyrimidine inhibitors against PI3K (phosphoinositide 3-kinase) , a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes them critical for the development of cancer.

Mode of Action

It is known that it plays a crucial role in the synthesis of 2-arylbenzofuran-based molecules and dihydropyrrolopyrimidine inhibitors . These compounds have specific interactions with their targets, leading to the inhibition of PI3K and combating symptoms of Alzheimer’s disease .

Biochemical Pathways

The PI3K pathway is crucial for many cellular functions, including growth and proliferation. Inhibition of this pathway can result in tumor growth inhibition .

Pharmacokinetics

It is known that the compound is a liquid at room temperature , and it is soluble in chloroform but reacts with water . These properties may influence its bioavailability and pharmacokinetics.

Result of Action

The primary result of the action of 3-Methoxybenzoyl chloride is the synthesis of compounds that act against Alzheimer’s disease and inhibit tumor growth . It does this by aiding in the creation of 2-arylbenzofuran-based molecules and dihydropyrrolopyrimidine inhibitors .

Action Environment

3-Methoxybenzoyl chloride is sensitive to moisture . It should be stored under dry inert gas and away from moisture, strong bases, and oxidizing agents . These environmental factors can influence the compound’s action, efficacy, and stability.

Synthesis routes and methods

Procedure details

A mixture of 100 g of m-anisic acid (0.658 mole), 250 g thionyl chloride (2.10 mole), and 5 ml dimethylformamide was heated under reflux in a round-bottom flask with desiccant in the top of the condenser for exclusion of atmospheric moisture. Excess thionyl chloride was distilled from the product using a rotary film-evaporator at about 200 torr (26.6 kPa). The m-anisoyl chloride was then isolated by fractional distillation through a 25 cm Vigreux column at 109° C./12 torr (1.6 kPa). Yield was 90 g (0.528 mole), i.e., about 80%.

Q & A

Q1: What is the typical synthetic application of 3-Methoxybenzoyl chloride?

A1: 3-Methoxybenzoyl chloride is frequently employed as an acylating agent. It reacts with various nucleophiles, including alcohols and amines, to introduce the 3-methoxybenzoyl group into target molecules. This is particularly useful in synthesizing complex organic compounds, including natural products and their analogs. For example, it was utilized in the synthesis of homalicine, a natural product, by reacting with 3-(3-hydroxyphenyl)isocoumarin. []

Q2: Can you elaborate on the reaction between 3-Methoxybenzoyl chloride and 3,6-diphenyl-1,2(or 1,4)-dihydro-1,2,4,5-tetrazine and the significance of the product's structure?

A2: The reaction between 3-Methoxybenzoyl chloride and 3,6-diphenyl-1,2(or 1,4)-dihydro-1,2,4,5-tetrazine yields 1-(3-Methoxybenzoyl)-3,6-diphenyl-1,4-dihydro-1,2,4,5-tetrazine. X-ray diffraction analysis revealed that the central tetrazine ring in the product adopts a boat conformation. [] This conformation disrupts the potential for homoaromaticity in the tetrazine ring, which is a significant finding in understanding the relationship between structure and electronic properties in these types of compounds.

Q3: How does the structure of 3-Methoxybenzoyl chloride relate to its reactivity?

A3: The reactivity of 3-Methoxybenzoyl chloride stems from the electrophilic nature of the carbonyl carbon in the benzoyl chloride group. The electron-withdrawing chlorine atom enhances this electrophilicity, making it susceptible to attack by nucleophiles. The methoxy group at the meta position, while less activating than in the para position, still donates electron density to the aromatic ring, influencing the reactivity and potentially impacting the regioselectivity in certain reactions.

Q4: Has 3-Methoxybenzoyl chloride been used in the synthesis of any pharmaceutical compounds?

A4: Yes, derivatives of 3-Methoxybenzoyl chloride have been employed in the synthesis of actinomycin analogs. Specifically, it was used to acylate various amino acid derivatives, including L-threonine, O-benzyl-L-serine, and methyl esters of glycine, DL-alanine, and others. [] These actinomycin analogs are of interest due to their potential biological activity, particularly in the context of cancer research.

Q5: Are there any computational studies on 3-Methoxybenzoyl chloride or its derivatives?

A5: Computational studies have been conducted on compounds incorporating the 3-methoxybenzoxy group, a derivative of 3-Methoxybenzoyl chloride. For instance, 3-Methyl-4-[3-(3-methoxybenzyl)benzylidenamino]-4,5-dihydro-1H-1,2,4-triazol-5-one, which contains the 3-methoxybenzoxy moiety, has been investigated using DFT/B3LYP and HF methods with different basis sets (6-311G (d) and 3-21G). [] These calculations provided insights into the electronic properties, thermodynamic parameters, and geometric properties of the molecule, showcasing the utility of computational chemistry in understanding structure-activity relationships.

Q6: Has 3-Methoxybenzoyl chloride been used in pre-column derivatization for analytical purposes?

A6: Yes, research indicates the use of 3-Methoxybenzoyl chloride as a derivatizing agent in analytical chemistry. It was employed for the pre-column derivatization of selective serotonin reuptake inhibitors (SSRIs) prior to their analysis by HPLC-UV. [] This derivatization strategy likely improves the detection sensitivity or separation characteristics of the SSRIs in the HPLC analysis.

Q7: Are there any known methods for preparing 3-methoxypropiophenone?

A7: Yes, there is a known process for preparing 3-methoxypropiophenone that involves 3-methoxybenzoyl chloride as an intermediate. [] The multistep synthesis involves the initial preparation of 3-methoxybenzoic acid, which is then converted to 3-methoxybenzoyl chloride. This intermediate plays a crucial role in the subsequent steps leading to the final product, 3-methoxypropiophenone.

Q8: Have there been any studies on the reaction kinetics of 3-Methoxybenzoyl chloride?

A8: Yes, the solvolysis kinetics of 3-Methoxybenzoyl chloride have been investigated in AOT/isooctane/water microemulsions. [] The study revealed that the rate of solvolysis, a reaction where the solvent acts as a nucleophile, is influenced by the water content in the microemulsion system. The findings suggest a shift in the reaction mechanism from dissociative to associative with decreasing water content. This research provides valuable information about the reactivity of 3-Methoxybenzoyl chloride in different microenvironments.